3-(2-oxo-2-(3,4,5-trimethoxyphenyl)ethyl)isobenzofuran-1(3H)-one

• IUPAC Name: 3-[2-oxo-2-(3,4,5-trimethoxyphenyl)ethyl]-3H-2-benzofuran-1-one
• InChI: InChI=1S/C19H18O6/c1-22-16-8-11(9-17(23-2)18(16)24-3)14(20)10-15-12-6-4-5-7-13(12)19(21)25-15/h4-9,15H,10H2,1-3H3
• InChI Key: CKYOOVXLKGXONH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)CC2C3=CC=CC=C3C(=O)O2
• Molecular Formula: C19H18O6
• Molecular Weight: 342.3 g/mol

Description

3-(2-oxo-2-(3,4,5-trimethoxyphenyl)ethyl)isobenzofuran-1(3H)-one, also known as TMI, is a synthetic compound that has been widely studied for its potential use in scientific research. TMI belongs to the family of isobenzofuran-1(3H)-ones and has a molecular formula of C21H20O6. In

Scientific Research Applications

Reactivity and Synthesis

• The reactivity of diphenylfuran, a compound related to isobenzofuran derivatives, with singlet oxygen and hydroxyl radical in aqueous systems has been studied, highlighting its potential as a singlet oxygen trap (Takayama, Noguchi, & Nakano, 1977).
• Research on central nervous system active compounds led to the synthesis and investigation of 3-dimethylaminomethyleneisobenzofuran-1-ones, indicating the versatility of isobenzofuran derivatives in synthesizing bioactive molecules (Clarke, Kasum, Prager, & War, 1983).
• A study on the stabilization of isobenzofuran through rack-mounting on an alicyclophane provided insights into the structural stabilization of reactive intermediates, a crucial aspect in the synthesis of complex organic compounds (Warrener, Shang, & Butler, 2001).

Chemical Properties and Applications

• The synthesis of Diethyl 1,8-diphenyl-11-oxatricyclo[6.2.1.02,7]undeca-2,4,6-triene-9,10-dicarboxylate, a compound showcasing the application of isobenzofuran derivatives in creating complex molecular architectures, was reported, demonstrating the potential of these compounds in materials science and molecular engineering (Balakrishnan, Nandakumar, Seshadri, & Mohanakrishnan, 2013).
• A divergent synthesis approach for isobenzofuran-1(3H)-one and 3,4-dihydroisochroman-1-one derivatives from o-alkenyl benzoic acids/amides was developed. This metal-free intramolecular oxychalcogenation method underscores the versatility of isobenzofuran derivatives in organic synthesis and the development of novel compounds (Du, Kommuru, Zhang, Ouyang, & Zhao, 2022).